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Compound of Interest

Compound Name: Reactive yellow 17

Cat. No.: B1585502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The degradation of industrial dyes, such as Reactive Yellow 17 (RY17), is a critical area of

environmental research. Advanced Oxidation Processes (AOPs) are at the forefront of effective

treatment methods. This guide provides a detailed, objective comparison of two prominent

AOPs: the Fenton and photo-Fenton processes for the degradation of RY17, supported by

experimental data.

Performance Comparison
Experimental data reveals that the photo-Fenton process consistently outperforms the

conventional Fenton process in the degradation of RY17. The introduction of UV light in the

photo-Fenton process significantly enhances the degradation efficiency and reaction rate.
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Parameter Fenton Process
Photo-Fenton
Process

Reference

Decolorization

Efficiency
98% 99% [1]

COD Removal 78% 82% [1]

Optimal pH 3 3 [1][2]

Optimal Fe²⁺

Concentration
20 mg/L 15 mg/L [1]

Optimal H₂O₂

Concentration
500 mg/L 300 mg/L [1]

Reaction Time for

Complete

Discoloration

Not completely

degraded
60 minutes [2]

Pseudo-first-order

Rate Constant (k)
0.061 min⁻¹ 0.126 min⁻¹ [2]

Experimental Protocols
Below are the detailed methodologies for the Fenton and photo-Fenton degradation of RY17.

Fenton Process
Preparation of RY17 Solution: Prepare a stock solution of Reactive Yellow 17 (RY17) dye in

deionized water at the desired concentration (e.g., 10 mg/L).

pH Adjustment: Adjust the pH of the RY17 solution to the optimal value of 3 using sulfuric

acid (H₂SO₄) or sodium hydroxide (NaOH).[1][2]

Initiation of Fenton Reaction:

Add the optimal concentration of ferrous sulfate (FeSO₄·7H₂O) as the source of Fe²⁺ ions

(e.g., 20 mg/L).[1]
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Introduce the optimal concentration of hydrogen peroxide (H₂O₂) (e.g., 500 mg/L) to the

solution to initiate the Fenton reaction.[1]

Reaction Conditions: Maintain the reaction mixture at a constant temperature (e.g., 22 °C)

and stir continuously for a specified reaction time (e.g., 80 minutes).[1][2]

Sample Analysis: At regular intervals, withdraw samples and quench the reaction

immediately (e.g., by adding a strong base to raise the pH). Analyze the samples for

decolorization (using a UV-Vis spectrophotometer) and Chemical Oxygen Demand (COD) to

determine the degradation efficiency.

Photo-Fenton Process
Preparation of RY17 Solution: Prepare a stock solution of RY17 in deionized water at the

desired concentration (e.g., 10 mg/L).

pH Adjustment: Adjust the pH of the RY17 solution to the optimal value of 3.[1][2]

Initiation of Photo-Fenton Reaction:

Add the optimal concentration of FeSO₄·7H₂O (e.g., 15 mg/L).[1]

Add the optimal concentration of H₂O₂ (e.g., 300 mg/L).[1]

UV Irradiation: Immediately expose the solution to a UV light source (e.g., a mercury lamp).

[3]

Reaction Conditions: Maintain the reaction mixture at a constant temperature (e.g., 22 °C)

with continuous stirring for the specified irradiation time (e.g., 60 minutes).[1][2]

Sample Analysis: Collect and quench samples at regular intervals for analysis of

decolorization and COD.

Visualizing the Processes
To better understand the experimental flow and reaction mechanisms, the following diagrams

are provided.
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2a. Fenton Process 2b. Photo-Fenton Process

3. Analysis

Prepare RY17 Solution

Adjust pH to 3 Adjust pH to 3

Add Fe²⁺ and H₂O₂

Stir for 80 min

Analyze Samples for
Decolorization & COD

Add Fe²⁺ and H₂O₂

Stir under UV for 60 min
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Caption: Experimental workflow for the comparative study of Fenton and photo-Fenton

degradation of RY17.
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Fenton Reaction Photo-Fenton Reaction

Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻

RY17 + •OH → Degradation Products

Fe³⁺ + H₂O₂ → Fe²⁺ + •OOH + H⁺

Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻

RY17 + •OH → Degradation Products

Fe³⁺ + H₂O + hv → Fe²⁺ + •OH + H⁺

H₂O₂ + hv → 2 •OH

Click to download full resolution via product page

Caption: Simplified reaction mechanisms for the Fenton and photo-Fenton processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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